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Compound of Interest

Compound Name: Alhydrogel

Cat. No.: B082128

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Alhydrogel®, a widely used
adjuvant in human and veterinary vaccines. We will delve into its precise chemical nature,
physicochemical properties, manufacturing principles, and its immunological mechanism of
action. This document is intended to serve as a detailed resource for professionals in the field
of vaccine development and immunology.

Core Identity: Is Alhydrogel® Aluminum Hydroxide?

Alhydrogel® is a specific, commercially available brand of aluminum-based adjuvant.[1][2][3]
While it is commonly referred to as aluminum hydroxide gel, its chemical structure is more
accurately identified as aluminum oxyhydroxide (AIO(OH)).[2][4][5] It consists of a suspension
of hydrated, crystalline nano- or micron-sized particles of boehmite-like crystals in loose
aggregates.[4] The term "alum,"” though often used colloquially to refer to aluminum-based
adjuvants like Alhydrogel®, is a general term and does not precisely reflect its chemical
composition.[1][6][7][8]

The distinction between aluminum hydroxide [AI(OH)s] and aluminum oxyhydroxide [AIO(OH)]
is critical from a chemical standpoint, though in the context of vaccine adjuvants, the term
"aluminum hydroxide" is frequently used to describe products like Alhydrogel®.[5]
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Alhydrogel® is recognized as an international standard preparation for aluminum hydroxide
gels.[3][6][7]
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Chemical Identity
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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